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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B1676114

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
MDL-29951 (CAS No. 130798-51-5). The following procedures are designed to ensure the safe
handling and compliant disposal of this compound, minimizing risks to personnel and the
environment. Adherence to these guidelines is critical for maintaining a safe laboratory setting.

Essential Compound Information

MDL-29951 is a research chemical identified as 2-Carboxy-4,6-dichloro-1H-indole-3-propanoic
acid. It functions as a novel antagonist for the glycine site of the NMDA receptor and as an
agonist for the G protein-coupled receptor GPR17.[1][2][3] As with any active pharmacological
agent, it must be handled with care, and all waste must be considered hazardous until
confirmed otherwise by your institution's safety personnel.

Quantitative and Physical Data

All personnel handling MDL-29951 should be familiar with its physical and chemical properties
to ensure safe handling and storage.
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Property Value Source
CAS Number 130798-51-5

Molecular Formula C12H9CI2NO4 [1]
Molecular Weight 302.11 g/mol [1]
Appearance White to off-white powder [2]
Purity >98% [1][2]
Solubility 10 mM in DMSO [2]
Storage Temperature -20°C [2]

Personal Protective Equipment (PPE) Protocol

Before handling MDL-29951 in any form (pure compound, solutions, or contaminated
materials), the following PPE is mandatory:

Eye Protection: Use chemical safety goggles or glasses that meet appropriate government
standards.

e Hand Protection: Wear chemically compatible, disposable gloves (e.g., nitrile). Inspect
gloves prior to use.

» Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

» Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-
approved respirator.

Step-by-Step Disposal Protocol

The primary directive for the disposal of MDL-29951 is to offer the material to a licensed,
professional waste disposal company. Do not attempt to dispose of this chemical via standard
trash or sewer systems.[4] The following steps provide a detailed workflow for compliant
disposal within a laboratory environment.

Step 1: Waste Identification and Classification
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A laboratory chemical is considered waste once it is no longer intended for use.[5] All forms of
MDL-29951 waste must be classified as hazardous chemical waste. This includes:

Unused or expired pure MDL-29951 powder.

Solutions containing MDL-29951.

Contaminated materials (e.g., pipette tips, vials, gloves, bench paper).

Rinsate from triple-rinsing empty containers that held the pure compound.[5][6]

Step 2: Waste Segregation and Container Selection

Proper segregation prevents dangerous chemical reactions.
e Incompatible Materials: Keep MDL-29951 waste separate from strong oxidizing agents.

» Container Choice: Use only containers that are in good condition and chemically compatible
with the waste. Ensure the container has a secure, leak-proof closure.[4][5]

o Container Status: Keep waste containers closed at all times except when adding waste.[5][6]

Step 3: Hazardous Waste Labeling

Proper labeling is a critical regulatory requirement.[7][8]

o Immediate Labeling: Affix a hazardous waste label to the container as soon as the first
particle of waste is added.[6][7]

e Required Information: The label must, at a minimum, include:

[¢]

The words "Hazardous Waste".[5][7][8]

o

The full chemical name: "MDL-29951 (2-Carboxy-4,6-dichloro-1H-indole-3-propanoic
acid)". Do not use abbreviations.[5]

o

The accumulation start date.[9]

o

An indication of the material's hazards (e.g., Toxic).[10]
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o Generator's name and laboratory information.[8]

Step 4: Accumulation and Storage

» Point of Generation: Waste must be accumulated at or near the point of generation, under
the control of laboratory personnel.[4]

e Secondary Containment: Store waste containers in a designated, well-ventilated area within
secondary containment (such as a chemical-resistant tray) to contain potential leaks.[5][11]

Step 5: Arranging for Professional Disposal

o Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office to
schedule a pickup for the hazardous waste.

» Provide Information: Be prepared to provide the EHS team with all information from the
hazardous waste label.

o Follow Institutional Procedures: Your EHS office will manage the final transfer of the waste to
a licensed professional disposal company, ensuring compliance with all federal, state, and
local regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational process for the proper
disposal of MDL-29951.
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Start:
MDL-29951 requires disposal

Step 1: Identify Waste Type
(Unused solid, solution, contaminated labware)

Classify as
Hazardous Chemical Waste

Step 2: Select Compatible Container
(Good condition, leak-proof lid)

Step 3: Affix Hazardous Waste Label
(Complete all fields immediately)

Step 4: Segregate & Store Safely
(Keep from incompatibles, use secondary containment)

Step 5: Contact EHS Office
(Schedule waste pickup)

End:
Waste collected by EHS for
professional disposal

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of MDL-29951 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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